3-(2,3-dihydro-1H-isoindol-2-yl)-2-hydroxy-2-methylpropanoic acid hydrochloride
Overview
Description
3-(2,3-dihydro-1H-isoindol-2-yl)-2-hydroxy-2-methylpropanoic acid hydrochloride, also known as NS-21, is a synthetic compound that has been studied for its potential use in treating neurological disorders.
Scientific Research Applications
Production and Applications in Biotechnology
Research on 3-hydroxypropanoic acid (3-HP), a compound related to the chemical structure , highlights its significance as a valuable platform chemical with diverse industrial applications. 3-HP is used as a precursor for producing various chemicals such as acrylic acid and derivatives, which are essential in the manufacturing of bioplastics. Advances in metabolic engineering and synthetic biology have improved bio-production methods for 3-HP, leveraging microbial cell factories like Escherichia coli and Saccharomyces cerevisiae. These innovations point towards the potential biotechnological applications of similar compounds, including the development of industrially relevant cell factories for sustainable chemical production (Jers et al., 2019).
Chemical Building Blocks
The role of 3-hydroxypropanoic acid as a potential building block for organic synthesis and high-performance polymers emphasizes the importance of finding eco-sustainable processes for its production. This focus on green chemistry could apply to the synthesis and application of 3-(2,3-dihydro-1H-isoindol-2-yl)-2-hydroxy-2-methylpropanoic acid hydrochloride, suggesting avenues for research into environmentally friendly production methods and applications in polymer science (Pina et al., 2011).
Mechanism of Action
- The primary target of this compound is the Gag-Pol polyprotein . However, specific details regarding its role remain unavailable in the literature .
- Upon binding to the Gag-Pol polyprotein, the compound likely modulates viral replication or maturation. Unfortunately, precise information on the interaction and downstream effects is limited .
- Environmental factors, such as pH, temperature, and co-administered drugs, may influence its efficacy and stability. However, specific studies are lacking .
Target of Action
Mode of Action
Pharmacokinetics
- Data on absorption is lacking. Not available. No specific information. Details about metabolism remain elusive. Unspecified. Not reported. Data is unavailable .
Action Environment
properties
IUPAC Name |
3-(1,3-dihydroisoindol-2-yl)-2-hydroxy-2-methylpropanoic acid;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15NO3.ClH/c1-12(16,11(14)15)8-13-6-9-4-2-3-5-10(9)7-13;/h2-5,16H,6-8H2,1H3,(H,14,15);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RKJJEXSNLRIUEO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CN1CC2=CC=CC=C2C1)(C(=O)O)O.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16ClNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.71 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1803592-22-4 |
Source
|
| Record name | 2H-Isoindole-2-propanoic acid, 1,3-dihydro-α-hydroxy-α-methyl-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1803592-22-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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